Streptophenazine A
Overview
Description
Streptophenazine A is a natural product found in Streptomyces with data available.
Scientific Research Applications
Asymmetric Synthesis and Structural Revision
Streptophenazine A's chemical structure has been a subject of interest. Yang et al. (2012) achieved the asymmetric synthesis of streptophenazine G, closely related to this compound, using asymmetric alkylation and aldol reactions. They revised the structure of streptophenazine G, determining its absolute configuration as 1'S,2'R,6'S, and also synthesized 6'-epi-streptophenazine G (Yang et al., 2012). In 2011, the same group also revised the structure of this compound and determined its absolute configuration, highlighting the complexity and ongoing discoveries in this area (Yang et al., 2011).
Antibacterial Activity
Streptophenazines, including A, have shown potential antibacterial activity. Kunz et al. (2014) identified eight streptophenazines (A–H) from Streptomyces strain HB202, isolated from the sponge Halichondria panicea. They noted that streptophenazines G and K exhibited moderate antibacterial activity against Staphylococcus epidermidis and Bacillus subtilis (Kunz et al., 2014). Additionally, Bunbamrung et al. (2014) isolated new streptophenazine derivatives (I–L) along with known ones (A and B) from Streptomyces sp. BCC21835, finding that they showed antibacterial activity against Bacillus cereus with low cytotoxicity (Bunbamrung et al., 2014).
Production Enhancement by Antibiotics
Research by Mitova et al. (2008) demonstrated that subinhibitory concentrations of antibiotics could enhance and modulate the production of streptophenazines A-H in a marine Streptomyces isolate. They observed that the pattern of metabolites formed varied depending on the antibiotic used (Mitova et al., 2008).
N-Acetyl-Cysteinylated Streptophenazines
Vind et al. (2021) discovered two N-acetyl-cysteinylated streptophenazines produced by soil-derived Streptomyces sp. ID63040. These compounds exhibited broad-spectrum antibacterial activity and low cytotoxicity. This finding highlights the role of cellular functions in the diversification of natural products (Vind et al., 2021).
properties
Molecular Formula |
C24H28N2O5 |
|---|---|
Molecular Weight |
424.5 g/mol |
IUPAC Name |
methyl 6-(3-hydroxy-1-methoxy-7-methyl-1-oxooctan-2-yl)phenazine-1-carboxylate |
InChI |
InChI=1S/C24H28N2O5/c1-14(2)8-5-13-19(27)20(24(29)31-4)15-9-6-11-17-21(15)25-18-12-7-10-16(22(18)26-17)23(28)30-3/h6-7,9-12,14,19-20,27H,5,8,13H2,1-4H3 |
InChI Key |
YNVFQWRFLIXGIL-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CCCC(C(C1=C2C(=CC=C1)N=C3C(=N2)C=CC=C3C(=O)OC)C(=O)OC)O |
synonyms |
streptophenazine A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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